Cas no 62994-90-5 (Benzenamine,2,5-dimethoxy-, hydrochloride (1:1))

• Product Name: Benzenamine,2,5-dimethoxy-, hydrochloride (1:1)
• CAS No: 62994-90-5
• MF: C₈H₁₂ClNO₂
• MW: 189.639381408691
• CID: 528281
• PubChem ID: 6602954
• Update Time: 2025-08-05

Benzenamine,2,5-dimethoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,5-dimethoxy-, hydrochloride (1:1)
• 1,4-Dimethoxy-2-[(vinyloxy)methyl]benzene
• 2,5-dimethoxybenzyl vinyl ether
• 2,5-Dimethoxybenzylamin*HCl
• AC1LC05H
• Benzene, 2-[(ethenyloxy)methyl]-1,4-dimethoxy-
• CTK2G2678
• 2,5-Dimethoxyaniline HCl
• NSC51764
• Z56973491
• SCHEMBL2585553
• 2,5-dimethoxyanilinehydrochloride
• MLS000053359
• 2,5-dimethoxyaniline;hydrochloride
• 62994-90-5
• SMR000063286
• NSC-51764
• 2,5-dimethoxyaniline hydrochloride
• CHEMBL1368178

• Inchi： 1S/C8H11NO2.ClH/c1-10-6-3-4-8(11-2)7(9)5-6;/h3-5H,9H2,1-2H3;1H
• InChI Key： NUBDEJZUYICQKU-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1N)OC

Computed Properties

• Exact Mass: 189.0556563g/mol
• Monoisotopic Mass: 189.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on Benzenamine,2,5-dimethoxy-, hydrochloride (1:1)

Benzenamine, 2,5-dimethoxy-, hydrochloride (1:1) (CAS No. 62994-90-5): An Overview of Its Properties, Applications, and Recent Research

Benzenamine, 2,5-dimethoxy-, hydrochloride (1:1) (CAS No. 62994-90-5) is a versatile compound with significant applications in various fields, including pharmaceuticals, organic synthesis, and materials science. This compound is a salt formed from the reaction of 2,5-dimethoxybenzenamine and hydrochloric acid. Its unique chemical structure and properties make it an important intermediate in the synthesis of more complex molecules and a valuable reagent in research and development.

The molecular formula of Benzenamine, 2,5-dimethoxy-, hydrochloride (1:1) is C₈H₁₂NClO₂, and its molecular weight is approximately 187.64 g/mol. The compound is a white to off-white crystalline solid at room temperature and is highly soluble in water and polar organic solvents such as methanol and ethanol. These solubility properties make it easy to handle and use in various chemical reactions.

In the pharmaceutical industry, Benzenamine, 2,5-dimethoxy-, hydrochloride (1:1) has gained attention for its potential as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent studies have explored its role in the development of new antiviral agents, particularly against RNA viruses such as influenza and hepatitis C. The compound's ability to modulate specific biological pathways makes it a promising candidate for further investigation.

One of the key areas of research involving Benzenamine, 2,5-dimethoxy-, hydrochloride (1:1) is its use in organic synthesis. Chemists have utilized this compound as a building block for the synthesis of complex organic molecules with specific functional groups. For example, it has been used to synthesize novel derivatives with enhanced pharmacological properties, such as improved bioavailability and reduced toxicity. These derivatives have shown promise in preclinical studies for treating various diseases.

In materials science, Benzenamine, 2,5-dimethoxy-, hydrochloride (1:1) has been explored for its potential in the development of functional materials. Recent research has focused on its use in the synthesis of conductive polymers and other advanced materials with unique electronic properties. These materials have applications in electronics, energy storage, and sensor technologies.

The safety profile of Benzenamine, 2,5-dimethoxy-, hydrochloride (1:1) is an important consideration for its use in various applications. Studies have shown that it is generally safe when handled properly under laboratory conditions. However, like many chemical compounds, it should be used with appropriate safety measures to prevent exposure to skin or inhalation. Proper personal protective equipment (PPE) should be worn when handling this compound.

To ensure the quality and consistency of Benzenamine, 2,5-dimethoxy-, hydrochloride (1:1), manufacturers follow strict quality control protocols during production. Analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to verify the purity and identity of the compound. These methods help ensure that the final product meets the required specifications for use in research and industrial applications.

In conclusion, Benzenamine, 2,5-dimethoxy-, hydrochloride (1:1) (CAS No. 62994-90-5) is a valuable compound with a wide range of applications in pharmaceuticals, organic synthesis, and materials science. Its unique chemical properties make it an essential intermediate in the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.